![molecular formula C19H22FN3O3 B563872 Enrofloxacin-d5 CAS No. 1173021-92-5](/img/structure/B563872.png)
Enrofloxacin-d5
Overview
Description
Enrofloxacin-d5 is a fluoroquinolone antibiotic used as an internal standard for the quantification of enrofloxacin by GC- or LC-MS . It is active against panels of Campylobacter, E. coli, and Salmonella isolates .
Molecular Structure Analysis
Enrofloxacin is defined as a quinoline monocarboxylic acid that is 1,4-dihydroquinoline-3-carboxylic acid substituted by an oxo moiety at position 4, a fluoro moiety at position 6, a cyclopropyl moiety at position 1, and a 4-ethylpiperazin-1-yl moiety at position 7 .Chemical Reactions Analysis
The degradation of Enrofloxacin mainly involves the oxidation of the piperazine group, the removal of ethyl acetate, and the substitution of the F atom . More detailed information about the chemical reactions of Enrofloxacin-d5 is not available in the search results.Physical And Chemical Properties Analysis
Enrofloxacin-d5 has a molecular weight of 364.4 g/mol . Its solubility in different solvents and other physical and chemical properties are not available in the search results.Scientific Research Applications
Antibacterial Agent in Veterinary Medicine
Enrofloxacin is a compound that originates from a group of fluoroquinolones and is widely used in veterinary medicine as an antibacterial agent . It reveals strong antibiotic activity against both Gram-positive and Gram-negative bacteria, mainly due to the inhibition of bacterial gyrase and topoisomerase IV enzymatic actions .
Treatment of Various Animals on Farms
The high efficacy of this molecule has been demonstrated in the treatment of various animals on farms and other locations . However, the use of enrofloxacin causes severe adverse effects, including skeletal, reproductive, immune, and digestive disorders .
Environmental Impact
Animal health and the environmental effects of this stable antibiotic (with half-life as long as 3–9 years in various natural environments) are analyzed . The interesting properties of this molecule that are expressed when present in complexes with metals are also analyzed .
Quantitative Analysis in Aquatic Products
A novel quantitative method for measuring Enrofloxacin using high-performance liquid chromatography–tandem mass spectrometry was developed employing Enrofloxacin-d5 (ENR-d5) and Enrofloxacin-d3 (ENR-d3) as isotope surrogates . This method realized a wide linear calibration range with dual deuterated isomers .
Treatment of Bacterial Infections in Eukaryotic Cells
Enrofloxacin is also known as the ruthless killer of eukaryotic cells or the last hope in the fight against bacterial infections . It is not approved for use as a drug in humans .
Improvement of Solubility
Enrofloxacin’s poor solubility limits its clinical use . To improve the solubility of enrofloxacin, the enrofloxacin mesylate (EM) were obtained by a chemical synthesis method .
Mechanism of Action
Target of Action
Enrofloxacin-d5, like other fluoroquinolones, primarily targets bacterial enzymes known as DNA gyrase and topoisomerase IV . These enzymes play a crucial role in controlling the supercoiling of bacterial DNA during replication .
Mode of Action
Enrofloxacin-d5 binds to the DNA-topoisomerase complex at the cleavage–ligation site . This binding induces conformational changes in the enzyme, resulting in the inhibition of DNA replication due to cleavage and the inefficient ligation of DNA . This interaction with its targets leads to the bactericidal activity of Enrofloxacin-d5 against both Gram-positive and Gram-negative bacteria .
Biochemical Pathways
The primary biochemical pathway affected by Enrofloxacin-d5 is the bacterial DNA replication process . By inhibiting the actions of DNA gyrase and topoisomerase IV, Enrofloxacin-d5 prevents the proper supercoiling of bacterial DNA, thereby disrupting the replication process and leading to bacterial cell death .
Pharmacokinetics
It is known that special caution should be taken when using enrofloxacin in animals with impaired renal function .
Result of Action
The primary result of Enrofloxacin-d5’s action is the death of bacterial cells due to the disruption of DNA replication . The use of enrofloxacin can cause severe adverse effects, including skeletal, reproductive, immune, and digestive disorders .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Enrofloxacin-d5. For instance, the presence of certain inorganic ions in the water environment can affect the degradation efficiency of Enrofloxacin-d5 . Moreover, the compound is stable in various natural environments with a half-life as long as 3–9 years . This stability can have significant implications for animal health and the environment .
Safety and Hazards
properties
IUPAC Name |
1-cyclopropyl-6-fluoro-4-oxo-7-[4-(1,1,2,2,2-pentadeuterioethyl)piperazin-1-yl]quinoline-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22FN3O3/c1-2-21-5-7-22(8-6-21)17-10-16-13(9-15(17)20)18(24)14(19(25)26)11-23(16)12-3-4-12/h9-12H,2-8H2,1H3,(H,25,26)/i1D3,2D2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPFYMRJSYKOXGV-ZBJDZAJPSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2=C(C=C3C(=C2)N(C=C(C3=O)C(=O)O)C4CC4)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C([2H])([2H])N1CCN(CC1)C2=C(C=C3C(=C2)N(C=C(C3=O)C(=O)O)C4CC4)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22FN3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60675879 | |
Record name | 1-Cyclopropyl-7-[4-(~2~H_5_)ethylpiperazin-1-yl]-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60675879 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
364.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1173021-92-5 | |
Record name | 1-Cyclopropyl-7-[4-(~2~H_5_)ethylpiperazin-1-yl]-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60675879 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Q & A
Q1: What is the primary application of Enrofloxacin-D5, and how does its use address challenges in quantifying Enrofloxacin residues?
A1: Enrofloxacin-D5 is a deuterated form of Enrofloxacin primarily used as an internal standard in analytical methods, particularly in quantifying Enrofloxacin residues in various matrices like food products. [, ] This is crucial in food safety testing to ensure consumer safety and regulatory compliance. []
Q2: The research mentions utilizing dual deuterated isomers for Enrofloxacin quantification. What advantage does this approach offer over using a single isotope standard like Enrofloxacin-D5?
A2: Employing dual deuterated isomers, Enrofloxacin-D5 and Enrofloxacin-D3, as internal standards provides a wider linear calibration range compared to using a single isotope standard. [] This is particularly beneficial when analyzing samples with potentially high variations in Enrofloxacin residue levels, which might exceed the linear range of a single isotope standard method.
Q3: Can you elaborate on the significance of using a "naturally incurred" study material like the bovine tissue described in one of the research papers? []
A3: Utilizing "naturally incurred" study materials, as opposed to artificially spiked materials, provides a more realistic representation of how a substance, in this case, Enrofloxacin, exists within a biological matrix. [] This is crucial because the extraction efficiency of an analyte can be influenced by how it is incorporated and distributed within the matrix.
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